Cas no 1807083-05-1 (Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate)

• Product Name: Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate
• CAS No: 1807083-05-1
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4872966
• Update Time: 2025-10-20

Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-3-16-10(15)8-5(2)14-7(11)4-6(8)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： GNUWZLCYSUVAEX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(=O)OCC)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate

Comprehensive Guide to Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS No. 1807083-05-1)

Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS No. 1807083-05-1) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has garnered attention for its potential in drug discovery and crop protection. In this article, we delve into its properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate features a pyridine ring substituted with a chloro group at the 6-position, a difluoromethyl group at the 4-position, and a methyl group at the 2-position. The ethyl carboxylate moiety at the 3-position enhances its reactivity, making it a versatile intermediate in organic synthesis. Its CAS number 1807083-05-1 is a critical identifier for researchers sourcing this compound.

One of the most searched questions about this compound is: "What are the applications of Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate?" This molecule is primarily used as a building block in the synthesis of pharmaceuticals and agrochemicals. Its difluoromethyl group is particularly valuable in medicinal chemistry, as it can improve the metabolic stability and bioavailability of drug candidates. In agrochemicals, it serves as a precursor for crop protection agents, leveraging its halogenated pyridine core.

Another trending topic is the synthesis of Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate. Researchers often inquire about efficient synthetic routes. A common method involves the condensation of 2-methyl-6-chloropyridine-3-carboxylic acid with ethyl alcohol, followed by difluoromethylation at the 4-position. Advanced techniques like microwave-assisted synthesis have been explored to optimize yield and reduce reaction times.

The physicochemical properties of this compound are also a focal point. It typically appears as a white to off-white crystalline powder with a moderate melting point. Its solubility profile—soluble in organic solvents like dichloromethane and ethanol but sparingly soluble in water—makes it suitable for various reaction conditions. These properties are critical for formulators and process chemists.

Market trends indicate growing demand for Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate, driven by its role in next-generation agrochemicals and biologically active molecules. With increasing emphasis on sustainable farming, compounds like this are pivotal in developing low-toxicity pesticides. Similarly, the pharmaceutical industry values its potential in kinase inhibitor research, a hot topic in oncology drug development.

Safety and handling are frequently asked about. While not classified as hazardous under standard regulations, proper laboratory practices should be followed. Storage recommendations include keeping the compound in a cool, dry place away from direct sunlight. Researchers should consult material safety data sheets (MSDS) for detailed guidelines.

In summary, Ethyl 6-chloro-4-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS No. 1807083-05-1) is a multifaceted compound with expanding applications. Its synthesis, properties, and uses align with current trends in green chemistry and precision agriculture, making it a subject of ongoing research and commercial interest.